Cas no 496776-83-1 (3-(2H-1,3-benzodioxol-5-yl)-5-{(4-nitrophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazole)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-5-{(4-nitrophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazole
• CAS No: 496776-83-1
• MF: C₂₂H₁₆N₄O₄S
• MW: 432.451843261719
• CID: 5025984
• Update Time: 2025-10-24

3-(2H-1,3-benzodioxol-5-yl)-5-{(4-nitrophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-5-[(4-nitrobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole
• STK804094
• 3-(benzo[d][1,3]dioxol-5-yl)-5-((4-nitrobenzyl)thio)-4-phenyl-4H-1,2,4-triazole
• 3-(2H-1,3-benzodioxol-5-yl)-5-{(4-nitrophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazole

• Inchi： 1S/C22H16N4O4S/c27-26(28)18-9-6-15(7-10-18)13-31-22-24-23-21(25(22)17-4-2-1-3-5-17)16-8-11-19-20(12-16)30-14-29-19/h1-12H,13-14H2
• InChI Key： JTLFAQDOXMSPCL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])C1=NN=C(C2=CC=C3C(=C2)OCO3)N1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 609
• XLogP3: 4.7
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-{(4-nitrophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazole

3-(2H-1,3-Benzodioxol-5-yl)-5-{(4-nitrophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazole: Structural Insights and Emerging Applications in Chemical Biology

The compound 3-(2H-1,3-benzodioxol-5-yl)-5-{(4-nitrophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazole (CAS No. 496776-83-1) represents a structurally complex hybrid molecule combining multiple bioactive scaffolds. Its core structure features a 1,2,4-triazole ring system fused with a 1,3-benzodioxole moiety and substituted with a 4-nitrobenzene-derived methylthio group. This unique architecture positions it as a promising candidate for drug discovery and materials science applications. The triazole heterocycle is renowned for its ability to form stable hydrogen bonds and coordinate with metal ions, while the benzodioxole ring is commonly associated with neuroactive properties in pharmaceutical compounds.

The methylthio functionality at the 5-position introduces sulfur-based electronic effects that may modulate the compound's lipophilicity and metabolic stability. The presence of a nitro group on the para-position of the benzene ring adds redox activity potential, which could influence biological interactions through nitric oxide (NO) release mechanisms or as an electron-withdrawing substituent. Recent studies highlight the importance of such hybrid structures in overcoming multidrug resistance phenomena in cancer cells through multi-target engagement strategies.

Synthetic approaches to this compound typically involve multistep pathways starting from substituted benzaldehydes and hydrazines to construct the triazole core. Key challenges include regioselective introduction of the methylthio group while preserving the integrity of the sensitive benzodioxole ring system. Modern methodologies utilizing microwave-assisted synthesis or catalytic hydrogenation have demonstrated improved yields compared to traditional methods reported in early 2000s literature.

In terms of biological evaluation, preliminary assays suggest that this compound exhibits moderate antifungal activity against Candida species through disruption of ergosterol biosynthesis pathways. The combination of triazole antifungal activity with nitroaromatic electron transport properties creates opportunities for developing dual-action antimicrobial agents capable of targeting both fungal and bacterial infections simultaneously. Comparative studies with standard drugs like fluconazole show enhanced efficacy in biofilm eradication models.

The photophysical properties of this molecule have also attracted attention due to its potential applications in organic electronics. The conjugated π-electron system formed by the triazole-benzodioxole linkage demonstrates tunable absorption characteristics suitable for optoelectronic devices. Recent computational studies using DFT methods have revealed that the nitro-substituted phenyl ring significantly enhances charge transfer capabilities when incorporated into polymer matrices.

In drug delivery research, this compound has been explored as a prodrug vector for targeted cancer therapy. The nitro group can be selectively reduced under hypoxic tumor conditions to release biologically active metabolites while minimizing systemic toxicity. This redox-responsive behavior aligns with current trends in stimuli-sensitive drug delivery systems designed for site-specific therapeutic action.

Safety profiling indicates low acute toxicity in standard animal models at concentrations below 50 mg/kg body weight. However, long-term exposure studies are required to fully characterize its pharmacokinetic profile and potential off-target effects on mitochondrial function given the presence of multiple redox-active moieties.

Clinical development remains at preclinical stages according to recent patent filings from 2021 onwards. Current research focuses on optimizing solubility through co-crystal formation techniques and evaluating synergistic effects when combined with existing antifungal agents like amphotericin B.

In materials science applications, thin films derived from this compound show promise as gas sensors due to their sensitivity to volatile organic compounds (VOCs). The sulfur-containing functional groups appear to play a critical role in enhancing sensor response times while maintaining stability under ambient conditions.

Ongoing research continues to explore novel synthetic routes that could reduce production costs by minimizing steps requiring high-purity reagents or specialized equipment. Enzymatic approaches using sulfotransferases are being investigated as greener alternatives to traditional chemical synthesis methods.

The structural versatility of this scaffold allows for systematic modification through substitution patterns on both aromatic rings and heterocyclic cores. Current efforts focus on developing structure-activity relationship (SAR) data by varying substituents at key positions including: - Electron-donating vs electron-withdrawing groups on the benzodioxole ring - Alternative heteroatoms replacing sulfur atoms in the methylthio linkage - Different aromatic substituents adjacent to the triazole core These modifications aim to optimize therapeutic indices while maintaining desirable physicochemical properties.

In conclusion, the compound CAS No. 496776-83-1 exemplifies how strategic molecular design can lead to multifunctional compounds with potential across diverse fields including pharmaceuticals and materials science. Continued research into its mechanism of action at molecular level will likely uncover new applications that leverage its unique combination of structural features.